3-Fluoropyridine-4-sulfonyl chloride

• IUPAC Name: 3-fluoropyridine-4-sulfonyl chloride
• InChI: InChI=1S/C5H3ClFNO2S/c6-11(9,10)5-1-2-8-3-4(5)7/h1-3H
• InChI Key: JPSWDCLSCYOSMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1S(=O)(=O)Cl)F
• Molecular Formula: C5H3ClFNO2S
• Molecular Weight: 195.60 g/mol

Description

3-Fluoropyridine-4-sulfonyl chloride is a chemical compound. It is a derivative of pyridine, which is a basic heterocyclic organic compound. The compound has a sulfonyl chloride group attached to the 4th position and a fluorine atom attached to the 3rd position of the pyridine ring.

Synthesis Analysis

The synthesis of fluorinated pyridines, including this compound, is a topic of interest in the field of chemistry. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented. The synthesis of this compound could involve the sulfonation of the corresponding pyridines or diazotation of 3-aminopyridines, followed by substitution of the diazo group with the sulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a fluorine atom and a sulfonyl chloride group attached to the pyridine ring. The presence of these groups can influence the physical and chemical properties of the compound.

Chemical Reactions Analysis

Fluoropyridines, including this compound, have reduced basicity and are usually less reactive than their chlorinated and brominated analogues. They can undergo various chemical reactions, such as nucleophilic substitution of chlorine in 4-chloro-3-fluoropyridine with KF.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are influenced by the presence of the fluorine atom and the sulfonyl chloride group. Fluoropyridines have interesting and unusual physical, chemical and biological properties.

Mechanism of Action

Target of Action

3-Fluoropyridine-4-sulfonyl chloride is primarily used in the synthesis of fluorinated pyridines . The primary targets of this compound are organic groups that participate in Suzuki–Miyaura (SM) coupling reactions . These targets include electrophilic organic groups, which undergo oxidative addition, and nucleophilic organic groups, which undergo transmetalation .

Mode of Action

The compound interacts with its targets through a process known as SM coupling . In this process, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The biochemical pathways affected by this compound involve the formation of carbon–carbon bonds . The compound’s action in SM coupling reactions leads to the formation of new carbon–carbon bonds, which can have significant downstream effects in the synthesis of complex organic molecules .

Result of Action

The result of the action of this compound is the formation of new carbon–carbon bonds through SM coupling reactions . This can lead to the synthesis of a variety of complex organic molecules, including fluorinated pyridines .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the success of SM coupling reactions depends on the reaction conditions, which need to be exceptionally mild and functional group tolerant . Additionally, the stability of the compound and its reactivity can be influenced by factors such as temperature and the presence of other reagents .

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Fluoropyridine-4-sulfonyl chloride in organic synthesis is its low cost and ease of use. It is also highly reactive and can be used to synthesize a variety of heterocyclic compounds. However, it is highly toxic and should be handled with care.

Future Directions

Future research on 3-Fluoropyridine-4-sulfonyl chloride could focus on developing more efficient and cost-effective methods for its synthesis. Additionally, research could be conducted to explore its potential applications in the synthesis of other heterocyclic compounds, such as quinolines, coumarins, and indoles. Finally, further research could be conducted to investigate its potential biochemical and physiological effects.

Scientific Research Applications

3-Fluoropyridine-4-sulfonyl chloride is widely used in organic synthesis and medicinal chemistry research. It is used as a starting material for the synthesis of a variety of heterocyclic compounds, such as pyridines, pyrimidines, and imidazoles. It is also used in the synthesis of natural products, such as quinolines, coumarins, and indoles. In addition, it has been used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antifungal agents.